Cas no 61343-29-1 (2-Azaspiro[4.4]nonane-1,3-dione, 2-(2-pyridinyl)-)
61343-29-1 structure
Product Name:2-Azaspiro[4.4]nonane-1,3-dione, 2-(2-pyridinyl)-
CAS No:61343-29-1
MF:C13H14N2O2
MW:230.262463092804
CID:483184
PubChem ID:11957948
Update Time:2025-04-19
2-Azaspiro[4.4]nonane-1,3-dione, 2-(2-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Azaspiro[4.4]nonane-1,3-dione, 2-(2-pyridinyl)-
- 2-pyridin-2-yl-2-azaspiro[4.4]nonane-1,3-dione
- DTXSID30474710
- 61343-29-1
-
- Inchi: 1S/C13H14N2O2/c16-11-9-13(6-2-3-7-13)12(17)15(11)10-5-1-4-8-14-10/h1,4-5,8H,2-3,6-7,9H2
- InChI Key: QRTARKUXASUNEZ-UHFFFAOYSA-N
- SMILES: O=C1C2(CC(N1C1C=CC=CN=1)=O)CCCC2
Computed Properties
- Exact Mass: 230.10562
- Monoisotopic Mass: 230.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 50.3Ų
Experimental Properties
- PSA: 50.27
2-Azaspiro[4.4]nonane-1,3-dione, 2-(2-pyridinyl)- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
61343-29-1 (2-Azaspiro[4.4]nonane-1,3-dione, 2-(2-pyridinyl)-) Related Products
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